Cas no 229970-83-6 (Benzenecarbothioamide, 4-(ethylmethylamino)-)

Benzenecarbothioamide, 4-(ethylmethylamino)- structure

229970-83-6 structure

Product name:Benzenecarbothioamide, 4-(ethylmethylamino)-

CAS No:229970-83-6

MF:C₁₀H₁₄N₂S

Molecular Weight:194.297

CID:3916098

Benzenecarbothioamide, 4-(ethylmethylamino)- Properties

Names and Identifiers

- Benzenecarbothioamide, 4-(ethylmethylamino)-

Benzenecarbothioamide, 4-(ethylmethylamino)- Literature

1. A closer look into deep eutectic solvents: exploring intermolecular interactions using solvatochromic probes

A. J. S. McIntosh,T. Welton,L. C. Branco Phys. Chem. Chem. Phys., 2018,20, 206-213
2. 3-Thiolated pyrroles/pyrrolines: controllable synthesis and usage for the construction of thiolated fluorophores†

Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
3. 3rd International Symposium on Green Chemistry

Green Chem., 2016,18, 880-880
4. A biocompatible metal–organic framework as a pH and temperature dual-responsive drug carrier†

Wenxin Lin,Yuanjing Cui,Yu Yang,Quan Hu,Guodong Qian Dalton Trans., 2018,47, 15882-15887
5. 3D heterometal–organic frameworks based on oxydiacetic acid†

Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
6. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineering

Wei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
7. A biointerface effect on the self-assembly of ribonucleic acids: a possible mechanism of RNA polymerisation in the self-replication cycle†

Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
8. A borrowing hydrogen methodology: palladium-catalyzed dehydrative N-benzylation of 2-aminopyridines in water†

Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
9. A 7-nitrobenz-2-oxa-1,3-diazole based highly sensitive and selective turn-on chemosensor for copper(ii) ion with intracellular application without cytotoxicity†

Tarun Mistri,Rabiul Alam,Malay Dolai,Sushil Kumar Mandal,Anisur Rahman Khuda-Bukhsh,Mahammad Ali Org. Biomol. Chem., 2013,11, 1563-1569
10. A cellulose-based hybrid 2D material aerogel for a flexible all-solid-state supercapacitor with high specific capacitance†

Yanyan Lv,Lei Li,Yi Zhou,Miao Yu,Jianquan Wang,Jianxin Liu,Jiagui Zhou,Zongqing Fan,Ziqiang Shao RSC Adv., 2017,7, 43512-43520

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